Cas no 351002-96-5 (Benzenemethanol,2,6-diethoxy-)
Benzenemethanol,2,6-diethoxy- structure
Product Name:Benzenemethanol,2,6-diethoxy-
CAS No:351002-96-5
MF:C11H16O3
MW:196.242943763733
CID:302868
PubChem ID:4377705
Update Time:2025-04-19
Benzenemethanol,2,6-diethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2,6-diethoxy-
- (2,6-Diethoxyphenyl)methanol
- 2,6-DIETHOXY BENZYL ALCOHOL
- AC1N8ZXS
- ACMC-20ao8z
- CTK8C6098
- I01-17695
- SureCN4168893
- AKOS015889036
- starbld0037300
- 351002-96-5
- SCHEMBL4168893
- 2,6-DIETHOXYBENZYL ALCOHOL
- DTXSID50402595
- PSMRNOMLVFGPQS-UHFFFAOYSA-N
- 2 6-DIETHOXYBENZYL ALCOHOL 97
- J-019901
-
- Inchi: 1S/C11H16O3/c1-3-13-10-6-5-7-11(14-4-2)9(10)8-12/h5-7,12H,3-4,8H2,1-2H3
- InChI Key: PSMRNOMLVFGPQS-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=C(C=1CO)OCC
Computed Properties
- Exact Mass: 196.10998
- Monoisotopic Mass: 196.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 38.7A^2
Experimental Properties
- Color/Form: solid
- Density: 1.1±0.1 g/cm3
- Melting Point: 41-45 °C (lit.)
- Boiling Point: 303.7±27.0 °C at 760 mmHg
- Flash Point: >230 °F
- PSA: 38.69
- LogP: 1.97630
- Solubility: Not determined
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Benzenemethanol,2,6-diethoxy- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzenemethanol,2,6-diethoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-231184-1g |
2,6-Diethoxybenzyl alcohol, |
351002-96-5 | 1g |
¥286.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-231184-1 g |
2,6-Diethoxybenzyl alcohol, |
351002-96-5 | 1g |
¥286.00 | 2023-07-11 |
Benzenemethanol,2,6-diethoxy- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
351002-96-5 (Benzenemethanol,2,6-diethoxy-) Related Products
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